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Compound of Interest

Compound Name: Centa

CAS No.: 9073-60-3

Cat. No.: B3026497

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate safety, operational, and disposal information for

handling CENTA β-Lactamase Substrate, a chromogenic cephalosporin used to detect the

presence of β-lactamase-producing bacteria. Adherence to these protocols is essential for

maintaining a safe research environment.

While CENTA β-Lactamase Substrate is not classified as a hazardous substance according to

Regulation (EC) No. 1907/2006 (REACH), it is crucial to follow standard laboratory handling

procedures for chemical powders to minimize exposure and prevent contamination.[1] The

toxicological properties have not been exhaustively investigated, and therefore, it should be

handled with care.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling CENTA β-Lactamase Substrate in its powdered form and when reconstituted in

solution. This guidance is based on standard laboratory practices for handling non-hazardous

chemical powders and enzyme substrates.[2][3][4]
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Equipment Specification Purpose

Hand Protection Nitrile or latex gloves To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To protect eyes from dust

particles and splashes.

Body Protection Laboratory coat
To protect personal clothing

from contamination.

Respiratory Protection
NIOSH-approved N95 filtering

facepiece respirator or higher

Recommended when handling

the powder outside of a

ventilated enclosure to prevent

inhalation.

Physical and Chemical Properties
Understanding the properties of CENTA is crucial for its safe handling and storage.

Property Value

Form Powder[5]

Color Light yellow to yellow[5][6]

Storage Temperature -20°C[5][7]

Storage Conditions
Protect from light; store under desiccating

conditions[6]

Solubility Stable in water[7][8]

Chemical Name

(6R,7R)-3-[(3-carboxy-4-

nitrophenyl)sulfanylmethyl]-8-oxo-7-[(2-

thiophen-2-ylacetyl)amino]-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[9]

CAS Number 80072-86-2[5][6]
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Experimental Protocol: Preparation of a CENTA
Solution
This protocol outlines the steps for safely preparing a stock solution of CENTA β-Lactamase

Substrate for use in a typical β-lactamase assay.

Materials:

CENTA β-Lactamase Substrate powder

Appropriate solvent (e.g., sterile distilled water or buffer)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (see table above)

Procedure:

Preparation: Before handling the powder, ensure you are in a designated workspace, such

as a chemical fume hood or a bench with a local exhaust ventilation system. Don all required

personal protective equipment.

Equilibration: Allow the vial of CENTA powder to equilibrate to room temperature before

opening to prevent condensation of moisture on the powder.

Weighing: If not using a pre-aliquoted vial, carefully weigh the desired amount of CENTA
powder in a chemical fume hood. Avoid creating dust.

Reconstitution: Add the appropriate volume of solvent to the CENTA powder. Close the vial

tightly.

Dissolution: Vortex the solution until the powder is completely dissolved.
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Aliquoting: Dispense the reconstituted solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

Storage: Store the aliquots at -20°C, protected from light. Stock solutions are reported to be

stable for up to 3 months at this temperature.[7]

Cleanup: Wipe down the work area with a suitable laboratory disinfectant. Dispose of all

contaminated materials according to the disposal plan.

Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
Spill Management:

Minor Spills (Powder): If a small amount of powder is spilled, gently cover it with a damp

paper towel to avoid creating dust. Wipe the area clean and place the contaminated

materials in a sealed bag for disposal.

Minor Spills (Solution): Absorb the spilled solution with an inert material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal:

Dispose of unused CENTA β-Lactamase Substrate and any contaminated materials in

accordance with local, state, and federal regulations for chemical waste. While not classified as

hazardous, it should not be disposed of down the drain.

Visual Guides
The following diagrams illustrate key safety workflows for handling CENTA β-Lactamase

Substrate.
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Donning PPE Doffing PPE

1. Lab Coat 2. Respirator (if needed) 3. Safety Glasses/Goggles 4. Gloves 1. Gloves 2. Lab Coat 3. Safety Glasses/Goggles 4. Respirator

Wash Hands

Start Wash Hands

End

Click to download full resolution via product page

Caption: A diagram illustrating the correct sequence for donning and doffing Personal

Protective Equipment.
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Caption: A workflow for the safe handling of CENTA β-Lactamase Substrate from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3026497/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-centa-lactamase-substrate
https://www.benchchem.com/product/b3026497?utm_src=pdf-custom-synthesis#bc-rfq
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-219475&DocumentType=MSD&DocumentId=D44085_SUB_SDS_IE_EN.PDF&DocumentUID=50559521&Language=EN&Country=IE&Origin=PDP&Display=inline
https://www.enzymetechnicalassociation.org/wp-content/uploads/2017/11/Working-Safely-with-Enzymes-Nov2017-English.pdf
https://epicsysinc.com/blog/enzyme-handling-top-10-safety-checklist-3/
https://amfep.org/_library/_files/Amfep_safe_handling_guide_2023.pdf
https://www.sigmaaldrich.com/HK/zh/product/mm/219475
https://www.medchemexpress.com/centa.html
https://www.sigmaaldrich.com/JP/ja/product/mm/219475
https://www.merckmillipore.com/DE/en/product/CENTA-Lactamase-Substrate-CAS-80072-86-2-Calbiochem,EMD_BIO-219475
https://www.mybiosource.com/biochemical/centa-beta-lactamase-substrate/842902
https://www.benchchem.com/product/b3026497/docs#essential-safety-and-logistics-for-handling-centa-lactamase-substrate
https://www.benchchem.com/product/b3026497/docs#essential-safety-and-logistics-for-handling-centa-lactamase-substrate
https://www.benchchem.com/product/b3026497/docs#essential-safety-and-logistics-for-handling-centa-lactamase-substrate
https://www.benchchem.com/product/b3026497/docs#essential-safety-and-logistics-for-handling-centa-lactamase-substrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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